Cas no 2386659-07-8 (benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate)

• Product Name: benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate
• CAS No: 2386659-07-8
• MF: C₁₂H₁₆FNO₅S
• MW: 305.322546005249
• CID: 6545488
• PubChem ID: 165934042
• Update Time: 2025-07-24

benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2386659-07-8
• EN300-6493677
• benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate

• Inchi： 1S/C12H16FNO5S/c13-20(16,17)9-8-18-7-6-14-12(15)19-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,15)
• InChI Key： OQCBNKAHAXOYCX-UHFFFAOYSA-N
• SMILES： S(CCOCCNC(=O)OCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 305.07332195g/mol
• Monoisotopic Mass: 305.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.1Ų

Additional information on benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate

Introduction to Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate (CAS No. 2386659-07-8)

Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate, with the chemical identifier CAS No. 2386659-07-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that feature a unique structural motif, incorporating both a fluorosulfonyl group and an ethoxyethyl moiety, which contribute to its distinct chemical and biological properties.

The structural framework of Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate is characterized by the presence of a carbamate linkage, which is a key functional group in many biologically active molecules. The carbamate group provides a site for further chemical modification, making this compound a valuable intermediate in the synthesis of more complex pharmaceutical agents. The benzyl group at the N-terminus adds stability to the molecule while also serving as a handle for further functionalization.

The introduction of the fluorosulfonyl group into the ethoxyethyl chain introduces a region of high reactivity and electronic richness. Fluorosulfonyl groups are well-known for their ability to participate in various organic transformations, including nucleophilic substitution reactions, which can be harnessed for the development of novel synthetic strategies. This feature makes Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate particularly interesting for researchers looking to explore fluorinated heterocycles and their applications in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine into pharmaceuticals has been shown to modulate both the pharmacological activity and the pharmacokinetic behavior of drugs. For instance, fluorine atoms can increase the lipophilicity of a molecule, facilitating better cell membrane penetration, or they can alter electronic effects at key binding sites within biological targets.

Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate has been explored in several cutting-edge research projects aimed at developing new therapeutic agents. One notable area of investigation has been its potential use as a precursor in the synthesis of fluorinated carbamate-based drugs. These drugs have shown promise in treating various diseases, including cancer and inflammatory disorders. The ability to introduce fluorine at specific positions within a molecule allows for fine-tuning of its biological activity, making it possible to develop more effective and selective therapeutic agents.

The compound's unique structural features also make it a valuable tool for studying enzyme inhibition and substrate-enzyme interactions. The presence of both the carbamate and fluoro-sulfonyl groups provides multiple sites for interaction with biological targets, enabling researchers to dissect complex biochemical pathways with greater precision. This has led to several collaborations between academic institutions and pharmaceutical companies aimed at elucidating the mechanisms of action of novel fluorinated compounds.

Recent advancements in synthetic methodologies have further enhanced the utility of Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate. New techniques for introducing fluorine atoms into organic molecules have made it possible to generate increasingly complex fluorinated structures with high yields and selectivity. These advancements have not only accelerated the discovery process but also opened up new avenues for drug development. Researchers are now able to design molecules with tailored properties by strategically incorporating fluorine atoms at specific positions within their structures.

The role of computational chemistry in understanding the properties of Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate cannot be overstated. High-throughput virtual screening and molecular modeling techniques have allowed researchers to predict the biological activity of this compound with remarkable accuracy. These computational methods have reduced the time and cost associated with traditional experimental screening, enabling faster identification of promising drug candidates.

In conclusion, Benzyl N-{2-[2-(fluorosulfonyl)ethoxy]ethyl}carbamate (CAS No. 2386659-07-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of both carbamate and fluoro-sulfonyl groups, make it an attractive intermediate for synthesizing novel therapeutic agents. The growing interest in fluorinated compounds underscores its importance as a building block for next-generation pharmaceuticals.